Cas no 13938-94-8 (Carbonylbis(triphenylphosphine)rhodium(I) Chloride)

Carbonylbis(triphenylphosphine)rhodium(I) Chloride structure

13938-94-8 structure

Product Name:Carbonylbis(triphenylphosphine)rhodium(I) Chloride

CAS No:13938-94-8

Molecular Formula:C₃₇H₃₃OP₂ClRh

Molecular Weight:693.96392

MDL:MFCD00044273

CID:49552

PubChem ID:24852243

Carbonylbis(triphenylphosphine)rhodium(I) Chloride Properties

Names and Identifiers

- Formylbis(triphenylphosphoranyl)rhodium(IV) chloride
- Carbonylbis(triphenylphosphine)rhodium(I) chloride~Carbonylchlorobis(triphenylphosphine)rhodium(I)~Chlorocarbonylbis(triphenylphosphine)rhodium(I)
- trans-Bis(triphenylphosphine)rhodium(I) carbonyl chloride
- carbonylchlorobis(triphenylphosphine)-rhodium(I),
- Chlorocarbonylbis(triphenylphosphine)rhodium (I)
- Carbonylbis(triphenylphosphine)rhodium(I) Chloride
- Bis(triphenylphosphine)rhodium(I) carbonyl chloride
- Chlorocarbonylbis (triphenylphosphine)
- Formylbis(triphenylphosphoranyl)-rhodium(IV) chloride
- Potassium Hexabromo Iridate (IV)
- Rhodium(I) tris(triphenylphosphine) chloride
- Bis(1,5-cyclooctadiene)rhodiuM(I) tetrafluoroborate
- Bis(triphenylphosphine)carbonylrhodium(I) Chloride
- Carbonylchlorobis(triphenylphosphine)rhodium(I)
- methanone,rhodium(2+),triphenylphosphanium,chloride
- Rhodiumbis(triphenylphosphine) carbonyl chloride
- RhCl(CO)(PPh3)2
- Rhodium,chlorocarbonylbis(triphenylphosphine)- (6CI,7CI)
- Bis(triphenylphosphine)carbonylchlororhodium
- Bis(triphenylphosphine)carbonylchlororhodium(I)
- Bis(triphenylphosphine)carbonylrhodium chloride
- Bis(triphenylphosphine)rhodiumcarbonyl chloride
- Carbonylbis(triphenylphosphine)rhodium chloride
- Carbonylchlorobis(triphenylphosphine)rhodium
- Chlorocarbonylbis(triphenylphosphine)rhodium
- NSC 168792
- Rhodium carbonylbis(triphenylphosphine) chloride
- Bis(Triphenylphosphine)rhodium(I) carbon
- BIS(TRIPHENYLPHOSPHINE)CARBONYLRHODIUM(I
- Carbonychlorobis(triphenylphosphine)rhodium
- Rhodium, carbonylchlorobis(triphenylphosphine)-
- Carconylchlorobis(triphenylphosphine)rhodium(I)
- Carbonylbis(triphenylphosphine)rhodium(I)chloride
- Chlorocarbonylbis(triphenylphosphine)rhodium(I)
- Carbonylbis(tripheny
- Chlorocarbonyl bis(triphenylphosphine) rhodium
- AC-4991
- MFCD00044273
- formaldehyde;rhodium;triphenylphosphane;chloride
- AKOS025402107
- 13938-94-8
- HPWKFRMRYWEJBC-UHFFFAOYSA-M
- +Expand
- MDL： MFCD00044273
- InChIKey： SGULOPRLUCGLSH-UHFFFAOYSA-M
- Inchi： 1S/2C18H15P.CO.ClH.Rh/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2;;/h2*1-15H;;1H;/q;;;;+1/p-1
- SMILES： C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[C-]#[O+].[Cl-].[Rh+]

Computed Properties

Exact Mass: 692.06700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 6
Monoisotopic Mass: 692.067
Heavy Atom Count: 42
Complexity: 204
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 5
Topological Polar Surface Area: 17.1A^2

Experimental Properties

LogP: 6.92660
PSA: 27.18000
Boiling Point: No data available
Melting Point: 227°C(dec.)(lit.)
Flash Point: °C
Solubility: Soluble in acetone, chloroform, ethanol
Color/Form: Yellow crystals. Stable in air.
Solubility: Not determined.
Sensitiveness: Sensitive to humidity

Carbonylbis(triphenylphosphine)rhodium(I) Chloride Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：6.1
Safety Instruction： S24/25
Packing Group：I; II; III
Packing Group：I; II; III
Risk Phrases：R20/21/22
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Store at 4 ° C, better storage at -4 ° C
Risk Phrases： R20/21/22
Signal Word：warning

Carbonylbis(triphenylphosphine)rhodium(I) Chloride Customs Data

HS CODE：28439090
Customs Data：

China Customs Code:
28439090

Carbonylbis(triphenylphosphine)rhodium(I) Chloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007L1W-100mg	Formylbis(triphenylphosphoranyl)rhodium(IV) chloride	13938-94-8	99%	100mg	$37.00	2024-06-21
A2B Chem LLC	AD53076-100mg	Formylbis(triphenylphosphoranyl)rhodium(IV) chloride	13938-94-8	95%	100mg	$32.00	2024-04-20
Aaron	AR007LA8-100mg	Formylbis(triphenylphosphoranyl)rhodium(IV) chloride	13938-94-8	98%	100mg	$21.00
abcr	AB121730-250 mg	Chlorocarbonylbis(triphenylphosphine)rhodium(I), 99%; .	13938-94-8	99%	250 mg	€65.00	2023-07-20
Alichem	A019121889-1g	Formylbis(triphenylphosphoranyl)rhodium(IV) chloride	13938-94-8	95%	1g	165.00 USD
Ambeed	A146068-100mg	Formylbis(triphenylphosphoranyl)rhodium(IV) chloride	13938-94-8	99%	100mg	$46.0	2024-05-29
Chemenu	CM102898-1g	Chlorocarbonylbis(triphenylphosphine)rhodium(I)	13938-94-8	95%	1g	$168	2021-08-06
Crysdot LLC	CD52001228-1g	Formylbis(triphenylphosphoranyl)rhodium(IV) chloride	13938-94-8	95+%	1g	$165	2024-07-18
eNovation Chemicals LLC	K24839-1g	CARBONYLBIS(TRIPHENYLPHOSPHINE)RHODIUM(I) CHLORIDE	13938-94-8	97%	1g	$376	2022-10-14
TRC	C177253-50mg	Carbonylbis(triphenylphosphine)rhodium(I) Chloride	13938-94-8		50mg	$ 50.00	2022-06-06

Carbonylbis(triphenylphosphine)rhodium(I) Chloride Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:13938-94-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:13938-94-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Carbonylbis(triphenylphosphine)rhodium(I) Chloride Related Literature

1. Binuclear complexes with ligands based on the 2,6-bis(diphenylphosphinomethyl)benzene framework. Syntheses and crystal structures of [Ir2Cl2(μ-CO){2,6-(Ph2PCH2)2C6H3S}2]·2CH2Cl2, [Ni2{2,6-(Ph2PCH2)2C6H4S}2][PF6]2·Et2O·0.5CH2Cl2 and [Rh2Cl2(CO)2{1,3-(Ph2PCH2)2C6H4}2]

Jonathan R. Dilworth,Yifan Zheng,D. Vaughan Griffiths J. Chem. Soc. Dalton Trans. 1999 1877
2. Transition metal complexes incorporating the BF2 ligand formed by oxidative addition of the B–B bond in B2F4

Norman Lu,Nicholas C. Norman,A. Guy Orpen,Michael J. Quayle,Peter L. Timms,George R. Whittell ligand formed by oxidative addition of the B–B bond in B2F4. Norman Lu Nicholas C. Norman A. Guy Orpen Michael J. Quayle Peter L. Timms George R. Whittell J. Chem. Soc. Dalton Trans. 2000 4032
3. Photochemical pump and NMR probe to monitor the formation and kinetics of hyperpolarized metal dihydrides

Barbara Procacci,Pedro M. Aguiar,Meghan E. Halse,Robin N. Perutz,Simon B. Duckett Chem. Sci. 2016 7 7087
4. Activation of H2 by halogenocarbonylbis(phosphine)rhodium(I) complexes. The use of parahydrogen induced polarisation to detect species present at low concentration

Paul D. Morran,Simon B. Duckett,Peter R. Howe,John E. McGrady,Simon A. Colebrooke,Richard Eisenberg,Martin G. Partridge,Joost A. B. Lohman J. Chem. Soc. Dalton Trans. 1999 3949
5. A facile method for promoting activities of ordered mesoporous silica-anchored Rh–P complex catalysts in 1-octene hydroformylation

Wei Zhou,Dehua He Green Chem. 2009 11 1146
6. Direct reaction of photogenerated diarylcarbenes at square-planar rhodium(i)

Simon B. Duckett,Maria-Dolores Gálvez-López,Robin N. Perutz,Danièle Schott Dalton Trans. 2004 2746
7. Direct reaction of photogenerated diarylcarbenes at square-planar rhodium(i)

Simon B. Duckett,Maria-Dolores Gálvez-López,Robin N. Perutz,Danièle Schott Dalton Trans. 2004 2746
8. Hydrogenating an organometallic carbon chain: buten-yn-diyl (CHCHCC) as a missing link

Michael J. Bartlett,Benjamin J. Frogley,Anthony F. Hill,Manab Sharma,Matthew K. Smith,Jas S. Ward Dalton Trans. 2019 48 16534
9. Hydroxycarbonylation of alkenes with formic acid using a rhodium iodide complex and alkyl ammonium iodide

Masaki Okada,Katsuhiko Takeuchi,Kazuhiro Matsumoto,Tomoharu Oku,Jun-Chul Choi Org. Biomol. Chem. 2021 19 8727
10. A simple and high-yield route to iridium, rhodium, osmium and ruthenium nido-6-metalladecaborane compounds

Jonathan Bould,Michael G. S. Londesborough,Vincenzo Passarelli,William Clegg,Paul G. Waddell,Josef Cva?ka,Ramón Macías Dalton Trans. 2021 50 16751

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